Cas no 1261588-30-0 (2,6-Bis(2,3-difluorophenyl)nicotinaldehyde)

• Product Name: 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde
• CAS No: 1261588-30-0
• MF: C₁₈H₉F₄NO
• MW: 331.263778448105
• CID: 4800953
• Update Time: 2025-07-21

2,6-Bis(2,3-difluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde

• Inchi： 1S/C18H9F4NO/c19-13-5-1-3-11(16(13)21)15-8-7-10(9-24)18(23-15)12-4-2-6-14(20)17(12)22/h1-9H
• InChI Key： YKZKLQMJSMEAIR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(C=O)=CC=C(C2C=CC=C(C=2F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde

Introduction to 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde (CAS No. 1261588-30-0)

2,6-Bis(2,3-difluorophenyl)nicotinaldehyde (CAS No. 1261588-30-0) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nicotinaldehyde core functionalized with two 2,3-difluorophenyl substituents. The presence of these fluorine atoms imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde is C₁₈H₁₀F₄O. Its molecular weight is 330.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions and aldehyde formation. These synthetic routes are optimized to ensure high yields and purity, which are crucial for its applications in drug discovery and development.

In recent years, 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable area of research involves its use in the development of inhibitors for specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The fluorine substituents play a critical role in modulating the binding affinity and selectivity of these inhibitors.

Beyond its applications in enzyme inhibition, 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde has also been explored for its potential as a scaffold in the design of antiviral agents. Research has demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viral pathogens. The unique electronic properties imparted by the fluorine atoms contribute to the enhanced antiviral efficacy by optimizing the interaction with viral targets.

The physicochemical properties of 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde, such as its solubility and stability, are important considerations for its use in various applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. The compound's solubility profile can be tailored through functionalization or formulation strategies to enhance its utility in different experimental settings.

In addition to its direct applications in drug discovery, 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde serves as a valuable tool in chemical biology research. Its ability to modulate biological processes through specific interactions with target proteins makes it an essential reagent for probing cellular pathways and mechanisms. For example, it has been used in high-throughput screening assays to identify new lead compounds with therapeutic potential.

The safety profile of 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde is an important aspect that must be considered during its use and handling. While it is not classified as a hazardous material under standard regulations, appropriate safety measures should be followed to ensure the well-being of researchers and laboratory personnel. This includes wearing personal protective equipment (PPE) and working under fume hoods when necessary.

In conclusion, 2,6-Bis(2,3-difluorophenyl)nicotinaldehyde (CAS No. 1261588-30-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable properties make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to uncover new possibilities for this compound, further solidifying its importance in the scientific community.